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Compound of Interest

Compound Name: 2,5-Dimethylfuran-3-thiol

Cat. No.: B1359916 Get Quote

Essential Safety and Handling Guide: 2,5-
Dimethylfuran-3-thiol
A Senior Application Scientist's Guide to Mitigating Risk

Welcome, laboratory professionals. This document serves as an essential guide to the safe

handling, use, and disposal of 2,5-Dimethylfuran-3-thiol (CAS No. 55764-23-3). As a

compound uniquely combining the chemical properties of a furan and a thiol, it presents a dual-

hazard profile that demands meticulous planning and execution of safety protocols. The furan

moiety contributes to its flammability, while the thiol group is responsible for its potent,

pervasive odor and significant toxicological concerns.[1][2][3] This guide moves beyond mere

compliance, embedding field-proven insights to ensure your operational safety and the integrity

of your research.

Core Hazard Profile & Physicochemical Data
Understanding the intrinsic properties of a chemical is the foundation of safe handling. The data

below, synthesized from authoritative sources, provides a snapshot of the key risk factors.

Physicochemical Properties
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Property Value Source(s)

CAS Number 55764-23-3 [4][5][6]

Molecular Formula C₆H₈OS [1][4][5]

Molecular Weight 128.19 g/mol [1][4][5][7]

Appearance
Clear amber, orange, or light

yellow liquid
[1][6][8][9]

Boiling Point 175-177 °C @ 760 mmHg [4][9]

Flash Point ~54 °C (129 °F) [1][2]

Odor Profile
Potent sulfurous, meaty,

roasted aroma
[4][6]

GHS Hazard Classification
This compound is classified under the Globally Harmonized System (GHS) with the following

primary hazards. The combination of these hazards necessitates the stringent controls outlined

in this guide.

GHS
Classification

Hazard
Statement

Signal Word Pictogram Source(s)

Flammable

Liquids,

Category 3

H226:

Flammable liquid

and vapor

Warning 🔥 [4][5]

Acute Toxicity,

Oral, Category 4

H302: Harmful if

swallowed
Warning ❗ [4][5][7]

Acute Toxicity,

Dermal

Toxic in contact

with skin
Danger [1][2]

Acute Toxicity,

Inhalation
Toxic if inhaled Danger [1][2]
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Personal Protective Equipment (PPE): A Multi-
Layered Defense
Effective chemical safety is not solely reliant on PPE, but on a hierarchy of controls. PPE is the

final, critical barrier between the researcher and the chemical hazard.

Engineering Controls (Primary Barrier)
Before any personal protective equipment is worn, robust engineering controls must be in

place. These are non-negotiable for handling 2,5-Dimethylfuran-3-thiol.

Chemical Fume Hood: All handling, transfer, and use of this compound must be conducted

within a certified chemical fume hood.[2][10][11] This is the most critical control for mitigating

the severe inhalation hazard and containing the powerful odor.

Safety Infrastructure: Ensure immediate access to a certified safety shower and an eyewash

station. Their locations should be known and unobstructed.[11]

Ignition Source Control: Due to its flammability, all sources of ignition (e.g., hot plates, open

flames, non-intrinsically safe equipment) must be strictly excluded from the handling area.[1]

[9] Use only spark-proof tools and grounded equipment during transfers.[2][12]

Personal Protective Equipment (Secondary Barrier)
The following PPE is mandatory for all personnel handling 2,5-Dimethylfuran-3-thiol.
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Category Specification
Senior Scientist Insight &
Rationale

Hand Protection

Double-gloving with chemical-

resistant gloves. • Inner Glove:

Nitrile rubber. • Outer Glove:

Nitrile rubber (>0.11 mm

thickness).

The thiol group presents a

significant dermal absorption

risk.[1][2] Nitrile provides

robust protection. Double-

gloving is a field-proven best

practice that protects against

undetected pinhole leaks and

provides a clean layer upon

doffing the contaminated outer

glove. Always inspect gloves

for integrity before use.

Eye & Face Protection
Tightly-fitting chemical safety

goggles AND a full-face shield.

Standard safety glasses are

insufficient. The combination of

goggles and a face shield is

required to protect against

splashes and vapors, which

can cause severe eye irritation.

[2][5][11]

Body Protection
Flame-resistant laboratory

coat.

A flame-resistant coat is

essential due to the

compound's flammability.[11] It

should be fully buttoned with

sleeves rolled down to protect

against splashes on skin and

clothing.

Respiratory Protection Not typically required if all work

is performed within a certified

fume hood. However, a

respirator with an organic

vapor/acid gas cartridge must

be available for emergency

situations like a significant spill.

[2][10][11]

The primary engineering

control (fume hood) is

designed to prevent respiratory

exposure. Relying on a

respirator for routine work

indicates a failure of

engineering controls that must

be addressed. NIOSH
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guidelines for volatile sulfur

compounds underscore the

importance of preventing

inhalation.[13][14]

Procedural Guidance: From Receipt to Disposal
A disciplined, step-by-step approach is critical. The following protocols provide a self-validating

system for safe handling.

Pre-Handling & Staging Protocol
Verify Fume Hood Certification: Confirm the fume hood has been certified within the last

year.

Prepare Decontamination Bath: Before bringing the chemical into the hood, prepare a

decontamination bath. This should be a large, chemically-resistant container with a fresh 10-

20% household bleach solution (sodium hypochlorite).[3][10][15] This bath is for the

immediate immersion of all contaminated glassware, stir bars, and disposable tips.

Assemble PPE: Don all required PPE as specified in Section 2.2 before entering the

designated work area.

Stage Materials: Place all necessary equipment (syringes, glassware, inert absorbent

material for spills) inside the fume hood to minimize reaching in and out of the sash.

Spill Management Protocol
Evacuate (If Necessary): For spills larger than ~50 mL, alert personnel, evacuate the

immediate area, and contact your institution's Environmental Health & Safety (EHS) office.

Contain Small Spills: For minor spills within the fume hood, cover the spill with an inert

absorbent material like vermiculite or sand.[2]

Neutralize & Collect: Using spark-proof tools, scoop the absorbed material into a designated,

labeled hazardous waste container.[2]
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Decontaminate Surface: Wipe the spill area with a cloth soaked in bleach solution, followed

by a standard laboratory cleaner. Dispose of all cleanup materials as hazardous waste.

Decontamination & Waste Disposal Workflow
The pervasive odor of thiols requires a dedicated decontamination workflow to prevent cross-

contamination and odor complaints.

Immediate Decontamination: Immediately following use, immerse all contaminated, non-

disposable items (glassware, spatulas, stir bars) in the prepared bleach bath inside the fume

hood. Allow items to soak for a minimum of 12-24 hours.[3][10]

Causality: Sodium hypochlorite in bleach effectively oxidizes the malodorous thiol (-SH)

group to non-volatile and odorless sulfonic acid derivatives, neutralizing the stench hazard

at its source.[15]

Liquid Waste: Quench any unreacted 2,5-Dimethylfuran-3-thiol or reaction mixtures

containing it by slowly adding the waste to a stirred, cooled bleach solution within the fume

hood.

Solid Waste: All contaminated disposables (gloves, absorbent pads, pipette tips) must be

double-bagged in sealed plastic bags, placed in a labeled, sealed container, and designated

as hazardous waste.[3][16]

Waste Segregation: Store the neutralized liquid waste and the sealed solid waste in a

designated satellite accumulation area. Ensure it is segregated from other waste streams,

particularly acids, which can react with residual hypochlorite.[15][17]

EHS Disposal: Contact your institution's EHS office for the pickup and final disposal of all

waste streams.[11] Never dispose of this chemical or its waste down the drain.

Visualized Safety Workflow
The following diagram illustrates the mandatory, sequential workflow for handling 2,5-
Dimethylfuran-3-thiol safely from start to finish.
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Phase 1: Preparation

Phase 2: Active Handling (Inside Fume Hood)

Phase 3: Decontamination & Waste Management

Phase 4: Final Disposal

Verify Fume Hood
Certification

Prepare Bleach
Decontamination Bath

Don Full PPE
(Sec 2.2)

Transfer Chemical
(Grounded Equipment)

Begin Work

Perform Experiment

Immerse Glassware
in Bleach Bath

End of Experiment

Neutralize Liquid
Waste with Bleach

Double-Bag Contaminated
Solid Waste

Segregate Waste Streams
in Satellite Area

Contact EHS for
Waste Pickup

Click to download full resolution via product page

Caption: High-level workflow for handling 2,5-Dimethylfuran-3-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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